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Compound of Interest

Compound Name: 11-Methoxyangonin

Cat. No.: B1595845 Get Quote

For researchers, scientists, and drug development professionals handling 11-
Methoxyangonin, a naturally occurring kavalactone, ensuring its proper disposal is a critical

component of laboratory safety and environmental responsibility. While specific regulatory

disposal guidelines for this compound are not readily available, a comprehensive approach

based on its chemical properties and general best practices for laboratory waste is essential.

This guide provides a step-by-step operational plan for the safe disposal of 11-
Methoxyangonin and associated materials.

Chemical and Physical Properties
A summary of the known quantitative data for 11-Methoxyangonin is presented below to

inform handling and disposal decisions.

Property Value Reference

Molecular Formula C₁₆H₁₆O₅ [1]

Molecular Weight 288.29 g/mol [1]

Appearance Light yellow to yellow solid [2]

IUPAC Name

6-[(E)-2-(3,4-

dimethoxyphenyl)ethenyl]-4-

methoxypyran-2-one

[1]
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Experimental Protocols for Disposal
The recommended disposal procedure for 11-Methoxyangonin is based on the precautionary

principle of treating it as potentially hazardous waste due to its psychoactive properties and the

lack of specific environmental fate and toxicology data.[3] The primary recommended method

of disposal is incineration by a licensed hazardous waste management company.

Step 1: Waste Identification and Segregation

Properly identify and segregate all waste streams containing 11-Methoxyangonin. Do not mix

this waste with non-hazardous laboratory trash. Three main types of waste should be

considered:

Solid Waste: Includes unused or expired pure 11-Methoxyangonin, contaminated personal

protective equipment (PPE) such as gloves and lab coats, and any absorbent materials used

for spills.

Liquid Waste: Consists of solutions containing 11-Methoxyangonin, solvents used in its

extraction or purification, and any rinsing from contaminated glassware.

Contaminated Sharps: Encompasses any needles, syringes, or other sharp implements that

have come into contact with 11-Methoxyangonin.

Step 2: Waste Collection and Containment

Solid Waste:

Place all solid 11-Methoxyangonin waste into a designated, leak-proof, and clearly

labeled hazardous waste container.

The label should include the words "Hazardous Waste," the name "11-Methoxyangonin,"

and the primary hazard (e.g., "Chemical Waste for Incineration").

Liquid Waste:

Collect all liquid waste containing 11-Methoxyangonin in a sealed, non-reactive, and

properly vented hazardous waste container.
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The container must be labeled with "Hazardous Waste," the names of all chemical

constituents (e.g., "Methanol, 11-Methoxyangonin"), and their approximate

concentrations.

Store liquid waste containers in secondary containment to mitigate spills.

Contaminated Sharps:

Place all contaminated sharps directly into a designated, puncture-resistant sharps

container.

Label the sharps container clearly with "Hazardous Waste - Sharps" and "Contains 11-
Methoxyangonin."

Step 3: Storage

Store all 11-Methoxyangonin waste containers in a designated and secure satellite

accumulation area away from general laboratory traffic. This area should be well-ventilated and

have clear signage indicating the presence of hazardous waste.

Step 4: Disposal

Arrange for the collection and disposal of all 11-Methoxyangonin waste through your

institution's environmental health and safety (EHS) office or a licensed hazardous waste

disposal contractor. Ensure that the disposal method is high-temperature incineration to

achieve complete destruction of the compound.

Logical Workflow for Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 11-Methoxyangonin waste.
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Caption: Disposal workflow for 11-Methoxyangonin waste.

By adhering to these procedures, laboratory personnel can ensure the safe and compliant

disposal of 11-Methoxyangonin, minimizing risks to both human health and the environment.

Always consult your institution's specific safety and waste management protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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